Cas no 1804508-30-2 (4-Chloro-2-cyano-5-mercaptobenzoic acid)

• Product Name: 4-Chloro-2-cyano-5-mercaptobenzoic acid
• CAS No: 1804508-30-2
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 4960881
• Update Time: 2025-10-29

4-Chloro-2-cyano-5-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-5-mercaptobenzoic acid

• Inchi： 1S/C8H4ClNO2S/c9-6-1-4(3-10)5(8(11)12)2-7(6)13/h1-2,13H,(H,11,12)
• InChI Key： HCWCRVDKBWVLQW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(=O)O)C=C1S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 4-Chloro-2-cyano-5-mercaptobenzoic acid

Recent Advances in the Application of 4-Chloro-2-cyano-5-mercaptobenzoic Acid (CAS: 1804508-30-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-2-cyano-5-mercaptobenzoic acid (CAS: 1804508-30-2) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic thiol derivative exhibits unique electronic properties due to its combination of electron-withdrawing groups (chloro and cyano) and the nucleophilic thiol moiety, making it particularly valuable for the development of covalent inhibitors and bioconjugation strategies.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the utility of this compound as a versatile building block for targeted covalent inhibitors. Researchers successfully incorporated 4-Chloro-2-cyano-5-mercaptobenzoic acid into the design of irreversible kinase inhibitors, exploiting its thiol group for selective modification of cysteine residues in the ATP-binding pocket of several oncogenic kinases. The electron-withdrawing groups were found to significantly enhance the reactivity of the thiol group while maintaining selectivity.

In a breakthrough application reported in Nature Chemical Biology (2024), this compound served as a key intermediate in the development of novel PROTAC (Proteolysis Targeting Chimeras) molecules. The mercaptobenzoic acid moiety enabled efficient conjugation to E3 ligase ligands, while the chloro and cyano groups provided optimal spacing and orientation for target protein engagement. This approach demonstrated improved degradation efficiency compared to traditional linker chemistries.

Structural biology studies utilizing X-ray crystallography (PDB entries released in 2024) have revealed that derivatives of 1804508-30-2 form stable, covalent complexes with various biological targets. The electron density maps clearly show the covalent bond formation between the thiol group and catalytic cysteine residues, while the chloro and cyano groups participate in important hydrophobic interactions within the binding pockets.

From a synthetic chemistry perspective, recent publications in Organic Letters (2024) have described optimized protocols for the large-scale production of 4-Chloro-2-cyano-5-mercaptobenzoic acid with improved yields (up to 78%) and purity (>99%). These advances address previous challenges in handling the thiol group during synthesis and purification, making the compound more accessible for pharmaceutical development.

Ongoing clinical trials (as of Q2 2024) are investigating drug candidates incorporating this scaffold for the treatment of resistant cancers and autoimmune diseases. Preliminary results suggest favorable pharmacokinetic properties, with the carboxylic acid group contributing to improved solubility compared to similar thiol-containing compounds.

Future research directions highlighted in recent reviews include exploring the compound's potential in: 1) developing covalent protein-protein interaction inhibitors, 2) creating novel bioorthogonal probes for cellular imaging, and 3) designing next-generation antibody-drug conjugates with enhanced stability and targeting specificity.